3-(3,4-dimethoxyphenethyl)-2-((2-(4-fluorophenyl)-2-oxoethyl)thio)-6-morpholinoquinazolin-4(3H)-one
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Description
3-(3,4-dimethoxyphenethyl)-2-((2-(4-fluorophenyl)-2-oxoethyl)thio)-6-morpholinoquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C30H30FN3O5S and its molecular weight is 563.64. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis of Thioxoquinazolinone Derivatives : Research on the synthesis of novel thioxoquinazolinone derivatives, including structures similar to the specified compound, has demonstrated their potential in creating compounds with significant antimicrobial and anticonvulsant activities. These derivatives were synthesized from anthranilic acid via a Mannich reaction, showcasing their versatility in generating biologically active molecules (Rajasekaran, Rajamanickam, & Darlinquine, 2013).
Multicomponent Synthesis : A study focused on the multicomponent synthesis of quinazoline derivatives highlights the chemical versatility and potential for creating diverse biologically active compounds. Such synthetic approaches could be applicable for creating derivatives of the mentioned compound, contributing to the discovery of novel pharmacological agents (Tonkikh, Strakovs, & Petrova, 2004).
Biological Activities and Applications
Antimicrobial and Anticonvulsant Activities : The synthesized thioxoquinazolinone derivatives, similar in structure to the compound , have shown broad-spectrum activity against various bacteria and fungi, as well as potent anticonvulsant activity. This suggests potential applications in treating infections and neurological disorders (Rajasekaran, Rajamanickam, & Darlinquine, 2013).
Anticancer Potential : Novel quinazolinone derivatives have been evaluated for their anticancer activities, showing promise in inhibiting the growth of various cancer cell lines. This research indicates the potential of compounds similar to the one mentioned for development into anticancer agents, contributing to the ongoing search for effective cancer treatments (Fang et al., 2016).
Properties
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)ethyl]-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-6-morpholin-4-ylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30FN3O5S/c1-37-27-10-3-20(17-28(27)38-2)11-12-34-29(36)24-18-23(33-13-15-39-16-14-33)8-9-25(24)32-30(34)40-19-26(35)21-4-6-22(31)7-5-21/h3-10,17-18H,11-16,19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDINMRQZSOBHNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC(=C3)N4CCOCC4)N=C2SCC(=O)C5=CC=C(C=C5)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
563.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.